Cas no 929974-11-8 (3-{3-(2-methyl-1,3-thiazol-4-yl)methoxyphenyl}prop-2-enoic acid)

• Product Name: 3-{3-(2-methyl-1,3-thiazol-4-yl)methoxyphenyl}prop-2-enoic acid
• CAS No: 929974-11-8
• MF: C₁₄H₁₃NO₃S
• MW: 275.322922468185
• MDL: MFCD08691324
• CID: 2098462
• PubChem ID: 16227592
• Update Time: 2025-10-29

3-{3-(2-methyl-1,3-thiazol-4-yl)methoxyphenyl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[3-[(2-METHYL-1,3-THIAZOL-4-YL)METHOXY]PHENYL]ACRYLIC ACID
• (2E)-3-{3-[(2-methyl-1,3-thiazol-4-yl)methoxy]phenyl}acrylic acid
• 3-{3-[(2-methyl-1,3-thiazol-4-yl)methoxy]phenyl}prop-2-enoic acid
• NE22145
• SEL10404806
• (2E)-3-{3-[(2-METHYL-1,3-THIAZOL-4-YL)METHOXY]PHENYL}PROP-2-ENOIC ACID
• 3-{3-(2-methyl-1,3-thiazol-4-yl)methoxyphenyl}prop-2-enoic acid
• AKOS009107217
• EN300-833050
• (2E)-3-(3-[(2-Methyl-1,3-thiazol-4-yl)methoxy]phenyl)acrylic acid
• CS-0458662
• Z2312399617
• (E)-3-[3-[(2-methyl-1,3-thiazol-4-yl)methoxy]phenyl]prop-2-enoic acid
• 3-(3-((2-Methylthiazol-4-yl)methoxy)phenyl)acrylic acid
• J-500772
• (E)-3-(3-((2-methylthiazol-4-yl)methoxy)phenyl)acrylic acid
• G37043
• EN300-26402
• 929974-11-8

• MDL： MFCD08691324
• Inchi： 1S/C14H13NO3S/c1-10-15-12(9-19-10)8-18-13-4-2-3-11(7-13)5-6-14(16)17/h2-7,9H,8H2,1H3,(H,16,17)/b6-5+
• InChI Key： SZCCAEUQQGNSKX-AATRIKPKSA-N
• SMILES： S1C(C)=NC(=C1)COC1=CC=CC(/C=C/C(=O)O)=C1

Computed Properties

• Exact Mass: 275.06161445g/mol
• Monoisotopic Mass: 275.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7
• XLogP3: 2.8

Additional information on 3-{3-(2-methyl-1,3-thiazol-4-yl)methoxyphenyl}prop-2-enoic acid

Research Brief on 3-{3-(2-methyl-1,3-thiazol-4-yl)methoxyphenyl}prop-2-enoic acid (CAS: 929974-11-8)

In recent years, the compound 3-{3-(2-methyl-1,3-thiazol-4-yl)methoxyphenyl}prop-2-enoic acid (CAS: 929974-11-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and cinnamic acid moieties, has shown promising potential in various therapeutic applications, particularly in inflammation and oncology. The purpose of this research brief is to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-{3-(2-methyl-1,3-thiazol-4-yl)methoxyphenyl}prop-2-enoic acid, highlighting a novel one-pot synthesis method that improved yield and purity. The researchers emphasized the compound's structural versatility, which allows for further derivatization to enhance its pharmacological properties. The study also identified key intermediates, such as 2-methyl-4-hydroxymethylthiazole, which play a critical role in the efficient production of the target molecule.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 3-{3-(2-methyl-1,3-thiazol-4-yl)methoxyphenyl}prop-2-enoic acid exhibits potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway. A 2024 study in Biochemical Pharmacology reported that the compound significantly reduced pro-inflammatory cytokine levels in murine models of rheumatoid arthritis, with minimal toxicity observed at therapeutic doses. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Additionally, the compound's anticancer properties have been investigated in several cancer cell lines. Research published in Cancer Research (2023) revealed that 3-{3-(2-methyl-1,3-thiazol-4-yl)methoxyphenyl}prop-2-enoic acid induces apoptosis in triple-negative breast cancer cells by activating the intrinsic mitochondrial pathway. The study also noted synergistic effects when combined with standard chemotherapeutic agents, such as doxorubicin, indicating its potential as an adjunct therapy.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 3-{3-(2-methyl-1,3-thiazol-4-yl)methoxyphenyl}prop-2-enoic acid. A recent pharmacokinetic study highlighted its relatively short half-life and moderate bioavailability, necessitating further structural modifications or formulation strategies to improve its clinical applicability. Researchers are currently exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, 3-{3-(2-methyl-1,3-thiazol-4-yl)methoxyphenyl}prop-2-enoic acid (CAS: 929974-11-8) represents a promising candidate for therapeutic development in inflammation and oncology. Its unique chemical structure and multifaceted biological activities warrant further investigation, particularly in optimizing its drug-like properties and evaluating its efficacy in advanced preclinical models. Future research should focus on translational studies to bridge the gap between laboratory findings and clinical applications.